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Estradiol 3-methyl ether Estradiol 3-methyl ether
Brand Name: Vulcanchem
CAS No.: 1035-77-4
VCID: VC0029278
InChI: InChI=1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-18,20H,3,5,7-10H2,1-2H3/t15-,16-,17+,18+,19+/m1/s1
SMILES: CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC
Molecular Formula: C19H26O2
Molecular Weight: 286.4 g/mol

Estradiol 3-methyl ether

CAS No.: 1035-77-4

Reference Standards

VCID: VC0029278

Molecular Formula: C19H26O2

Molecular Weight: 286.4 g/mol

Estradiol 3-methyl ether - 1035-77-4

CAS No. 1035-77-4
Product Name Estradiol 3-methyl ether
Molecular Formula C19H26O2
Molecular Weight 286.4 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol
Standard InChI InChI=1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-18,20H,3,5,7-10H2,1-2H3/t15-,16-,17+,18+,19+/m1/s1
Standard InChIKey ULAADVBNYHGIBP-GFEQUFNTSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)OC
SMILES CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC
Canonical SMILES CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC
Synonyms 3-methoxy-17 beta-estradiol
E2 methyl
estradiol-17 beta-3-methyl ether
estradiol-17 beta-3-methyl ether, ((13alpha,17alpha)-(+-))-isomer
estradiol-17 beta-3-methyl ether, ((13alpha,17beta)-(+-))-isomer
estradiol-17 beta-3-methyl ether, ((14beta,17alpha)-(+-))-isomer
estradiol-17 beta-3-methyl ether, ((17alpha)-(+-))-isomer
estradiol-17 beta-3-methyl ether, ((17beta)-(+-))-isomer
estradiol-17 beta-3-methyl ether, ((8alpha,14beta,17alpha)-(+-))-isomer
estradiol-17 beta-3-methyl ether, ((8alpha,17alpha)-(+-))-isomer
estradiol-17 beta-3-methyl ether, ((8alpha,17beta)-(+-))-isomer
estradiol-17 beta-3-methyl ether, (17alpha)-isomer
estradiol-17 beta-3-methyl ether, (8alpha,17beta)-isomer
estradiol-17 beta-3-methyl ether, (8alpha,9beta,13alpha,14beta,17alpha)-isomer
estradiol-17 beta-3-methyl ether, (8xi,9xi,17beta)-isomer
estradiol-17 beta-3-methyl ether, (9beta,17beta)-isomer
estradiol-17 beta-3-methyl ether, hemihydrate, (17beta)-isome
PubChem Compound 246206
Last Modified Nov 11 2021
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